3-(4-((4-(trifluoromethyl)benzyl)sulfonyl)piperazin-1-yl)-6,7-dihydro-5H-cyclopenta[c]pyridazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains several functional groups including a trifluoromethyl group, a benzyl group, a sulfonyl group, a piperazine ring, and a cyclopenta[c]pyridazine ring. These groups could potentially confer a variety of chemical properties to the compound .
Molecular Structure Analysis
The compound likely has a complex three-dimensional structure due to the presence of the cyclopenta[c]pyridazine ring and the piperazine ring. The trifluoromethyl group could add electron-withdrawing character, potentially affecting the compound’s reactivity .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the trifluoromethyl group, the sulfonyl group, and the nitrogen atoms in the piperazine and pyridazine rings .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the trifluoromethyl group could increase the compound’s lipophilicity, potentially affecting its solubility and permeability .Scientific Research Applications
Synthesis and Biological Activity
Synthesis of Bioactive Derivatives : Sulfonamide and amide derivatives incorporating piperazine and imidazo[1,2-b]pyridazine moieties have been synthesized, demonstrating antimicrobial, antifungal, and antimalarial activities. These compounds were characterized using elemental analysis, 1H NMR, and LCMS, highlighting their potential in medicinal chemistry (Bhatt, Kant, & Singh, 2016).
Nitrogen-Sulfur Heterocycles : The unique structural features of nitrogen-sulfur containing heterocycles, including those with piperazine heterosystems, enable a broad spectrum of biological and pharmacological activities. These heterocycles are significant in medicinal/pharmaceutical industries, offering novel modes of action and broad activity spectra with lower toxicity (Sharma, Amin, & Kumar, 2020).
Antimicrobial and Anticancer Potentials
Antimicrobial and Anticancer Activity : Research on pyridazine analogs, including the synthesis and structural analysis of specific compounds, has shown significant pharmaceutical importance. These compounds exhibit notable antibacterial and anticancer activities, with some displaying specific action mechanisms and potential as therapeutic agents (Sallam et al., 2021).
Novel Heterocyclic Hybrids : The design and synthesis of novel heterocyclic hybrids, including pyrazole analogues with antibacterial and dihydrofolate reductase (DHFR) inhibition activity, have been explored. These compounds, particularly those with benzenesulphonamide moieties, demonstrated excellent antimicrobial activity and potent DHFR inhibition, offering a new avenue for medicinal research (Othman et al., 2020).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3-[4-[[4-(trifluoromethyl)phenyl]methylsulfonyl]piperazin-1-yl]-6,7-dihydro-5H-cyclopenta[c]pyridazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21F3N4O2S/c20-19(21,22)16-6-4-14(5-7-16)13-29(27,28)26-10-8-25(9-11-26)18-12-15-2-1-3-17(15)23-24-18/h4-7,12H,1-3,8-11,13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBNHCKPBJQBCOI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC(=NN=C2C1)N3CCN(CC3)S(=O)(=O)CC4=CC=C(C=C4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21F3N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.